Cas no 917-58-8 (Potassium ethoxide)

Potassium ethoxide is a drug,
English Name: potassium ethoxide
English alias: potassium ethoxide solution< Br > potassium ethanolate< Br>potassium ethylate< Br>
Potassium ethoxide structure
Potassium ethoxide structure
Potassium ethoxide
917-58-8
C2H6KO
85.1667418479919
MFCD00054277
40215
24860126

Potassium ethoxide Properties

Names and Identifiers

    • Potassium ethoxide
    • Potassium ethoxide solution
    • potassium ethanolate
    • Potassium ethylate
    • Ethanol, potassium salt (9CI)
    • Ethyl alcohol, potassium salt (8CI)
    • Potassium ethoxide (6CI, 7CI)
    • UN3206
    • Q1722301
    • EINECS 213-029-0
    • DTXSID10890530
    • MFCD00054277
    • Potassium ethoxide, 24 % in ethanol (DN w/ 5% toluene)
    • KOC2H5
    • Ethanol, potassium salt
    • DTXCID301030661
    • KOEt
    • Potassium Ethanolate; Potassium Ethylate; Ethyl Alcohol, Potassium Salt; Ethanol, Potassium Salt;
    • 917-58-8
    • potassium;ethanolate
    • NS00079567
    • Ethanol, potassium salt (1:1)
    • EC 213-029-0
    • EtOK
    • +Expand
    • MFCD00054277
    • SCDCLZHHMXQHJI-UHFFFAOYSA-N
    • 1S/C2H6O.K/c1-2-3;/h3H,2H2,1H3;/q;-1
    • CCO.[K-]

Computed Properties

  • 83.99770
  • 0
  • 1
  • 0
  • 83.998
  • 4
  • 6
  • 0
  • 0
  • 0
  • 0
  • 0
  • 2
  • nothing
  • nothing
  • 0
  • 23.1A^2

Experimental Properties

  • 0.43680
  • 23.06000
  • n20/D 1.39
  • It reacts vigorously with water.
  • -78.5°C (rough estimate)
  • 250°C (dec.)
  • 70 °F
  • Soluble in ethanol, ether
  • White solid
  • Stable, but highly flammable. Reacts violently with water. Contact with damp air may lead to heating of the solid, which could in turn ignite it, or materials with which it is in contact. Incompatible with air, water, moisture, acids, acid chlorides, acid anhydrides, oxidizing agents, reducing agents.
  • Not determined
  • Moisture Sensitive
  • 0.894 g/mL at 25 °C

Potassium ethoxide Security Information

Potassium ethoxide Customs Data

  • 2942000000
  • China Customs Code:

    2942000000

Potassium ethoxide Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Solvents: Benzene ;  4 h, rt
1.2 Reagents: Water
Reference
Double Deprotonation of Pyridinols Generates Potent Organic Electron-Donor Initiators for Haloarene-Arene Coupling
Barham, Joshua P.; Coulthard, Graeme; Kane, Ryan G.; Delgado, Nathan; John, Matthew P.; et al, Angewandte Chemie, 2016, 55(14), 4492-4496

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Potassium hydride Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; 1 - 2 h, rt
Reference
Alkoxide-catalyzed ring expansion of 1,3-cyclobutanediones with aldehydes
Yamazaki, Mizuki; Yoshimura, Tomoyuki; Matsuo, Jun-ichi, Tetrahedron Letters, 2021, 64,

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Potassium hydride ,  18-Crown-6 Solvents: Tetrahydrofuran ;  1 h, 20 °C
Reference
Ring-opening polymerization of β-butyrolactone in the presence of alkali metal salts: investigation of initiation course and determination of polymers structure by MALDI-TOF mass spectrometry
Grobelny, Zbigniew ; Golba, Sylwia; Jurek-Suliga, Justyna, Polymer Bulletin (Heidelberg, 2019, 76(10), 4951-4966

Synthetic Circuit 4

Reaction Conditions
Reference
Development of a Green and Sustainable Manufacturing Process for Gefapixant Citrate (MK-7264) Part 3: Development of a One-Pot Formylation-Cyclization Sequence to the Diaminopyrimidine Core
Basu, Kallol ; Lehnherr, Dan ; Martin, Gary E. ; Desmond, Richard A.; Lam, Yu-hong ; et al, Organic Process Research & Development, 2020, 24(11), 2462-2477

Potassium ethoxide Raw materials

Potassium ethoxide Preparation Products

Potassium ethoxide Related Literature